Cas no 1142198-85-3 ((4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one)

(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one structure
1142198-85-3 structure
Product Name:(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
CAS No:1142198-85-3
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD12027777
CID:4680967
Update Time:2023-08-15

(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • (4E)-4-benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
    • (4E)-4-benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one
    • STK505185
    • BBL018030
    • (4E)-3-(chloromethyl)-4-(phenylmethylidene)-1,2-oxazol-5-one
    • (4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
    • MDL: MFCD12027777
    • Inchi: 1S/C11H8ClNO2/c12-7-10-9(11(14)15-13-10)6-8-4-2-1-3-5-8/h1-6H,7H2/b9-6+
    • InChI Key: BTQCQXBKIFZOCS-RMKNXTFCSA-N
    • SMILES: ClCC1/C(/C(=O)ON=1)=C\C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Topological Polar Surface Area: 38.7

(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB380847-500 mg
(4E)-4-Benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one
1142198-85-3
500MG
€195.40 2022-03-02
abcr
AB380847-1 g
(4E)-4-Benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one
1142198-85-3
1g
€239.00 2023-04-25
abcr
AB380847-5 g
(4E)-4-Benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one
1142198-85-3
5g
€656.50 2023-04-25
Key Organics Ltd
LS-02898-1G
(4E)-3-(chloromethyl)-4-(phenylmethylidene)-4,5-dihydro-1,2-oxazol-5-one
1142198-85-3 >95%
1g
£276.00 2025-02-08
Key Organics Ltd
LS-02898-5G
(4E)-3-(chloromethyl)-4-(phenylmethylidene)-4,5-dihydro-1,2-oxazol-5-one
1142198-85-3 >95%
5g
£579.00 2025-02-08
TRC
E288485-250mg
(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
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$ 185.00 2022-06-02
TRC
E288485-500mg
(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
1142198-85-3
500mg
$ 300.00 2022-06-02
TRC
E288485-1000mg
(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
1142198-85-3
1g
$ 480.00 2022-06-02
abcr
AB380847-500mg
(4E)-4-Benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one; .
1142198-85-3
500mg
€205.00 2025-04-22
abcr
AB380847-1g
(4E)-4-Benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one; .
1142198-85-3
1g
€237.00 2025-04-22
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